Cas no 1261819-65-1 (Methyl 3-amino-6-(4-(trifluoromethyl)phenyl)picolinate)

• Product Name: Methyl 3-amino-6-(4-(trifluoromethyl)phenyl)picolinate
• CAS No: 1261819-65-1
• MF: C₁₄H₁₁F₃N₂O₂
• MW: 296.244553804398
• CID: 4983090
• Update Time: 2025-06-08

Methyl 3-amino-6-(4-(trifluoromethyl)phenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-(4-(trifluoromethyl)phenyl)picolinate

• Inchi： 1S/C14H11F3N2O2/c1-21-13(20)12-10(18)6-7-11(19-12)8-2-4-9(5-3-8)14(15,16)17/h2-7H,18H2,1H3
• InChI Key： JDMOXEDFMOTDJP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC(=C(C(=O)OC)N=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 3.5
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-6-(4-(trifluoromethyl)phenyl)picolinate

Methyl 3-amino-6-(4-(trifluoromethyl)phenyl)picolinate (CAS No. 1261819-65-1): A Comprehensive Overview

Methyl 3-amino-6-(4-(trifluoromethyl)phenyl)picolinate, a compound with the CAS number 1261819-65-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal research. The presence of multiple functional groups, including an amino group and a trifluoromethyl-substituted phenyl ring, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The< strong>Methyl 3-amino-6-(4-(trifluoromethyl)phenyl)picolinate molecule exhibits a unique combination of electronic and steric properties that contribute to its reactivity and biological activity. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. Recent studies have highlighted the role of trifluoromethylated compounds in the development of anti-inflammatory and anticancer agents, suggesting that this compound may have similar therapeutic potentials.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of such compounds with greater accuracy. Molecular modeling studies on Methyl 3-amino-6-(4-(trifluoromethyl)phenyl)picolinate have revealed that it may exhibit favorable solubility and bioavailability characteristics, making it a promising candidate for oral administration. These findings are particularly encouraging given the increasing demand for orally bioavailable drugs in clinical settings.

In addition to its structural features, the< strong>Methyl 3-amino-6-(4-(trifluoromethyl)phenyl)picolinate compound has shown interesting interactions with biological targets. Preliminary in vitro studies have indicated that it may inhibit the activity of certain enzymes involved in inflammatory pathways. This observation aligns with the growing interest in developing small-molecule inhibitors as therapeutic agents for chronic inflammatory diseases. The amino group in the molecule provides a potential site for further derivatization, allowing researchers to fine-tune its biological activity.

The synthesis of< strong>Methyl 3-amino-6-(4-(trifluoromethyl)phenyl)picolinate presents both challenges and opportunities for chemists. The synthesis involves multi-step reactions, including condensation, reduction, and functional group transformations. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve yield and selectivity. These techniques not only enhance the efficiency of the synthesis but also open up possibilities for introducing additional functional groups or modifications.

The< strong>Methyl 3-amino-6-(4-(trifluoromethyl)phenyl)picolinate compound has also been studied in the context of drug delivery systems. Researchers are exploring its potential as a component in prodrugs or as a carrier for other bioactive molecules. The trifluoromethyl group can influence the partitioning behavior of the compound between different phases, which is crucial for designing effective drug delivery systems. These studies are part of a broader effort to develop innovative approaches for enhancing drug efficacy and patient compliance.

Future research on< strong>Methyl 3-amino-6-(4-(trifluoromethyl)phenyl)picolinate is expected to focus on elucidating its mechanism of action and optimizing its pharmacological properties. Preclinical studies will be essential to evaluate its safety profile and therapeutic potential in animal models. Collaborations between synthetic chemists, medicinal chemists, and biologists will be crucial in translating laboratory findings into clinical applications. The integration of high-throughput screening technologies will accelerate the discovery process by identifying new derivatives with enhanced biological activity.

The significance of< strong>Methyl 3-amino-6-(4-(trifluoromethyl)phenyl)picolinate extends beyond its immediate applications in drug development. It serves as a valuable tool for understanding the relationship between molecular structure and biological activity. By studying this compound, researchers can gain insights into how different functional groups influence the behavior of molecules in biological systems. These insights are fundamental to advancing the field of medicinal chemistry and developing new generations of therapeutic agents.

In conclusion, Methyl 3-amino-6-(4-(trifluoromethyl)phenyl)picolinate (CAS No. 1261819-65-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it a promising candidate for further exploration. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a vital role in shaping the future of medicinal chemistry.